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Compound of Interest

Compound Name: 1-Acetyl-1-cyclohexene

Cat. No.: B7769156 Get Quote

For researchers and drug development professionals, the integrity of scientific discovery is

intrinsically linked to a culture of safety. The proper handling and disposal of laboratory

chemicals are paramount to ensuring a safe working environment and environmental

stewardship. This guide provides a detailed, step-by-step protocol for the proper disposal of 1-
acetyl-1-cyclohexene, a common reagent in organic synthesis. Beyond mere procedure, this

document elucidates the rationale behind each step, grounding our recommendations in

established safety protocols and regulatory standards.

Understanding the Hazard Profile of 1-Acetyl-1-
cyclohexene
Before any disposal procedure can be initiated, a thorough understanding of the chemical's

properties and associated hazards is essential. 1-Acetyl-1-cyclohexene (CAS No. 932-66-1)

is a combustible liquid that also poses risks of skin, eye, and respiratory irritation.[1][2] Its

toxicological properties have not been fully investigated, which necessitates a cautious

approach to its handling and disposal.[1]

Key safety data points are summarized in the table below for quick reference.
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Property Value Source

CAS Number 932-66-1

Molecular Formula C₈H₁₂O [2]

Molecular Weight 124.18 g/mol [2]

Appearance Clear, very slight yellow liquid [1]

Flash Point 65 °C (149 °F) [3]

Boiling Point 201-202 °C [4]

Density 0.966 g/mL at 25 °C

GHS Hazard Statements

H227 (Combustible liquid),

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

[2]

The flash point of 65 °C (149 °F) is a critical parameter. While not classified as a flammable

liquid, it is a combustible liquid. According to federal guidelines, chemical wastes with a

flashpoint below 60°C (140°F) are typically classified as ignitable hazardous waste.[5]

However, given its flashpoint is close to this threshold and to ensure a high standard of safety,

it is prudent to manage 1-acetyl-1-cyclohexene waste as a hazardous material.

Immediate Safety and Personal Protective Equipment
(PPE)
Before handling 1-acetyl-1-cyclohexene for disposal, ensure you are in a well-ventilated area,

preferably within a chemical fume hood. Always wear appropriate personal protective

equipment (PPE) to prevent exposure.

Eye Protection: Chemical safety goggles are mandatory.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile).
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Body Protection: A lab coat is required. For larger quantities, consider a chemical-resistant

apron.

Respiratory Protection: Not typically required under normal use with adequate ventilation, but

have a respirator available for emergencies or large spills.

Disposal Workflow for 1-Acetyl-1-cyclohexene
The following diagram outlines the decision-making process for the proper disposal of 1-acetyl-
1-cyclohexene, from initial assessment to final waste collection.
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Disposal Workflow for 1-Acetyl-1-cyclohexene

Start: Need to dispose of
1-Acetyl-1-cyclohexene

Assess Quantity of Waste

Small Spill / Residue
(<100 mL)

Small

Large Quantity / Bulk Waste
(>100 mL)

Large

Absorb with inert material
(e.g., vermiculite, sand)

Directly collect into a designated,
labeled waste container

Collect absorbed material into a
labeled, sealable container

Label container:
'Hazardous Waste - 1-Acetyl-1-cyclohexene'

and other components

Store sealed container in a
designated, well-ventilated,

secondary containment area away
from ignition sources

Schedule pickup with your
institution's Environmental Health

& Safety (EH&S) department

End: Proper Disposal

Click to download full resolution via product page

Caption: Decision workflow for the disposal of 1-acetyl-1-cyclohexene.
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Step-by-Step Disposal Procedures
It is illegal and unsafe to dispose of 1-acetyl-1-cyclohexene by pouring it down the drain.[6]

This compound must be treated as hazardous chemical waste.

Containment: Ensure the spill is contained and does not spread.

Absorption: Absorb the liquid with an inert material such as vermiculite, sand, or earth.[1] Do

not use combustible materials like paper towels as the primary absorbent.

Collection: Carefully scoop the absorbed material into a designated, sealable, and

chemically compatible waste container.

Decontamination: Clean the spill area with soap and water. The cleaning materials should

also be placed in the waste container.

Labeling: Securely close the container and label it clearly with "Hazardous Waste," "1-
Acetyl-1-cyclohexene," and the date.

Container Selection: Use a designated and approved container for flammable/combustible

liquid waste.[5][7] The container should be in good condition, with a secure-fitting lid. If

possible, use the original container.[6]

Transfer: Carefully pour the waste 1-acetyl-1-cyclohexene into the waste container. Avoid

splashing. It is good practice to use a funnel.

Labeling: Immediately and clearly label the container. The label must include:

"Hazardous Waste"

The full chemical name: "1-Acetyl-1-cyclohexene"

An accurate estimation of the volume or percentage if it's a mixed waste stream.

Closure: Keep the waste container tightly closed except when adding waste.[5]

Storage of Waste Pending Disposal
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Proper storage of hazardous waste is a critical component of laboratory safety.

Location: Store waste containers in a designated, well-ventilated area, such as a satellite

accumulation area or a main hazardous waste storage area.

Segregation: Store containers of 1-acetyl-1-cyclohexene away from incompatible materials,

such as strong oxidizing agents and strong bases.[3] Also, keep them away from sources of

ignition like heat, sparks, and open flames.[3][7][8]

Secondary Containment: Place the waste container in a secondary containment bin or tray to

contain any potential leaks.

Arranging for Final Disposal
The final step is to arrange for the collection and disposal of the hazardous waste by qualified

personnel.

Contact EH&S: Contact your institution's Environmental Health & Safety (EH&S) department

or the equivalent office to schedule a waste pickup.[5]

Compliance: Adhere to all institutional, local, state, and federal regulations for hazardous

waste disposal.[1][9] These regulations are in place to protect both human health and the

environment.

Emergency Procedures
In the event of accidental exposure, follow these first-aid measures immediately:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing

contaminated clothing and shoes. Get medical aid.[1]

Inhalation: Remove from exposure and move to fresh air immediately. If breathing is difficult,

give oxygen. If not breathing, give artificial respiration. Seek medical attention.[1]
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Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of

milk or water. Never give anything by mouth to an unconscious person. Get medical aid

immediately.[1]

By adhering to these detailed procedures, you contribute to a safer laboratory environment and

ensure that your research practices are both scientifically sound and environmentally

responsible.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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